N-(1-(thiazol-2-yl)piperidin-4-yl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H16F3N3O2S2/c16-15(17,18)12-3-1-2-4-13(12)25(22,23)20-11-5-8-21(9-6-11)14-19-7-10-24-14/h1-4,7,10-11,20H,5-6,8-9H2
• InChI Key: AWNXVHRJTMXBTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NS(=O)(=O)C2=CC=CC=C2C(F)(F)F)C3=NC=CS3
• Molecular Formula: C15H16F3N3O2S2
• Molecular Weight: 391.4 g/mol

Description

N-(1-(thiazol-2-yl)piperidin-4-yl)-2-(trifluoromethyl)benzenesulfonamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Inhibition and Anticancer Potential

N-(1-(thiazol-2-yl)piperidin-4-yl)-2-(trifluoromethyl)benzenesulfonamide derivatives have been explored for their potential in inhibiting various human carbonic anhydrase isozymes, which play critical roles in physiological processes such as pH regulation and carbon dioxide transport. These compounds exhibit low nanomolar inhibitory activity against human carbonic anhydrase II, a key enzyme involved in these processes, and significant inhibition against cancer-associated isozymes such as CA IX and XII, suggesting a potential therapeutic application in cancer treatment. The most effective inhibitors include derivatives with bulky [1,2,4]triazolo[3,4-b][1,3,4]thiadiazinyl moieties and 1,3,4-thiadiazol-3(2H)-yl groups, highlighting the importance of molecular structure in enzyme inhibition efficiency (Alafeefy et al., 2015).